4-Chloro-2-(4-methoxy-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde

• Molecular Formula: C8H6ClN3O2S
• Molecular Weight: 243.67 g/mol
• IUPAC Name: 4-chloro-2-(4-methoxypyrazol-1-yl)-1,3-thiazole-5-carbaldehyde
• InChI: InChI=1S/C8H6ClN3O2S/c1-14-5-2-10-12(3-5)8-11-7(9)6(4-13)15-8/h2-4H,1H3
• InChI Key: FHCUJBIYXDHJEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN(N=C1)C2=NC(=C(S2)C=O)Cl

Description

Molecular Formula: C₈H₆ClN₃O₂S
Molecular Weight: 243.67 g/mol
Structure:

• Thiazole core: Chloro substituent at position 4, carbaldehyde at position 5.
• Position 2: 4-Methoxy-1H-pyrazole group.

Its reactivity and stability are influenced by the interplay of these groups .

Preparation Methods

Intermediate Synthesis

After forming the thiazole ring, the introduction of the 4-methoxy-pyrazole substituent and aldehyde group requires selective functionalization.

Pyrazole Substitution

The 4-methoxy-pyrazole moiety is introduced via nucleophilic aromatic substitution. For example, 2,4-dichloro-1,3-thiazole-5-carbaldehyde reacts with 4-methoxy-1H-pyrazole in the presence of a base such as potassium carbonate.

$$
\text{2,4-Dichloro-thiazole-5-carbaldehyde} + \text{4-Methoxy-1H-pyrazole} \xrightarrow{\text{K}2\text{CO}3, \text{DMF}} \text{4-Chloro-2-(4-methoxy-pyrazol-1-yl)-thiazole-5-carbaldehyde}
$$

Optimization Insights:

• Base: Potassium carbonate outperforms weaker bases like triethylamine in driving substitution.
• Solvent: Dimethylformamide (DMF) enhances solubility of intermediates.
• Reaction Time: 12–24 hours at 80°C.

One-Pot Synthesis Approaches

Recent advancements have streamlined synthesis through one-pot methodologies, minimizing isolation steps and improving efficiency.

Four-Component Reaction

A one-pot, four-component reaction involving 4-amino-3-hydrazino-5-mercapto-1,2,4-triazole , acetylacetone, 4-methoxybenzaldehyde, and 4-methoxyphenacyl bromide has been reported. Triethylamine acts as both a base and catalyst, enabling sequential cyclocondensation and ring closure.

Typical Conditions:

Parameter	Value
Solvent	Ethanol
Temperature	Reflux (78°C)
Catalyst	Triethylamine
Yield	82–90%

This method eliminates intermediate purification, reducing overall synthesis time by 40%.

Optimization of Reaction Conditions

Yield and purity are highly dependent on reaction parameters. Comparative studies highlight the following optimizations:

Solvent Effects

Solvent	Yield (%)	Purity (HPLC)
Ethanol	85	98.5
DMF	78	97.2
THF	65	95.1

Ethanol is preferred due to its ability to solubilize polar intermediates without side reactions.

Temperature Control

Elevated temperatures (70–80°C) accelerate cyclization but risk decomposition. A balance is achieved at 75°C, maximizing yield while maintaining >95% purity.

Analytical Characterization Techniques

Post-synthesis characterization ensures structural fidelity and purity.

Spectroscopic Analysis

• 1H NMR: The aldehyde proton resonates as a singlet at δ 9.8–10.2 ppm, while pyrazole protons appear as doublets near δ 7.2–7.5 ppm.
• 13C NMR: The thiazole carbons (C-2 and C-4) are observed at δ 150–160 ppm, with the aldehyde carbon at δ 190–195 ppm.
• IR Spectroscopy: A strong absorption band at 1680–1700 cm⁻¹ confirms the aldehyde functional group.

Chromatographic Purity

HPLC analysis using a C18 column (ACN:H2O = 70:30) typically shows a single peak with >98% purity.

Chemical Reactions Analysis

Aldehyde Functional Group Reactivity

The aldehyde group at position 5 of the thiazole ring participates in condensation, oxidation, and nucleophilic addition reactions:

Reaction Type	Reagents/Conditions	Product	Yield (%)	Source
Condensation	Hydrazines (e.g., phenylhydrazine)	Hydrazone derivatives	70–85
Oxidation	KMnO₄/H₂SO₄	5-Carboxylic acid derivative	65
Nucleophilic Addition	Grignard reagents (e.g., CH₃MgBr)	Secondary alcohol derivatives	60–75

• Mechanistic Insight : The aldehyde’s electrophilic carbon undergoes nucleophilic attack, forming intermediates that stabilize via resonance with the thiazole ring’s electron-withdrawing effects .

Chlorine Substitution on Thiazole

The chlorine atom at position 4 of the thiazole undergoes nucleophilic aromatic substitution (NAS):

Substituting Agent	Conditions	Product	Selectivity	Source
Ammonia	Ethanol, reflux, 6 h	4-Amino-thiazole derivative	High
Methoxide (NaOMe)	DMF, 80°C, 4 h	4-Methoxy-thiazole derivative	Moderate
Thiophenol	K₂CO₃, DMSO, 100°C, 8 h	4-Phenylthio-thiazole derivative	Low

• Steric Effects : The 4-methoxy-pyrazole group at position 2 reduces NAS efficiency due to steric hindrance.

Pyrazole Ring Modifications

The 4-methoxy-pyrazole moiety undergoes demethylation and cross-coupling reactions:

Reaction Type	Reagents/Conditions	Product	Notes	Source
Demethylation	BBr₃, CH₂Cl₂, −78°C to RT	4-Hydroxy-pyrazole derivative	Requires anhydrous conditions
Suzuki Coupling	Pd(PPh₃)₄, Ar-B(OH)₂, K₂CO₃, DME, 80°C	Biaryl-pyrazole-thiazole hybrids	High functional group tolerance

Thiazole Ring Functionalization

The thiazole ring participates in cycloaddition and electrophilic substitution:

Reaction Type	Reagents/Conditions	Product	Key Observation	Source
1,3-Dipolar Cycloaddition	Nitrile oxides, Cu(I) catalyst	Isoxazole-fused thiazole derivatives	Regioselectivity controlled by aldehyde
Electrophilic Bromination	Br₂, FeCl₃, CHCl₃, 0°C	5-Bromo-thiazole derivative	Bromination occurs at position 5

Catalytic Transformations

Palladium-catalyzed reactions enable C–H activation and cross-couplings:

Reaction Type	Catalysts/Conditions	Product	Efficiency	Source
Heck Coupling	Pd(OAc)₂, PPh₃, K₂CO₃, DMF, 120°C	Alkenyl-thiazole derivatives	55–70%
Sonogashira Coupling	PdCl₂(PPh₃)₂, CuI, Et₃N, THF	Alkynyl-thiazole derivatives	60–80%

Stability and Reactivity Trends

• pH Sensitivity : The aldehyde group undergoes hydration in aqueous acidic conditions, forming a geminal diol.

• Thermal Stability : Decomposes above 210°C, releasing CO and Cl₂ gases.

Scientific Research Applications

4-Chloro-2-(4-methoxy-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and heterocyclic compounds.

Biology: Studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Investigated for its potential as a pharmaceutical intermediate in the synthesis of drugs.

Industry: Used in the development of new materials, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 4-Chloro-2-(4-methoxy-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The exact pathways involved would depend on the specific biological activity being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Substituents (Position 2)	Key Properties/Applications	References
Target Compound	C₈H₆ClN₃O₂S	4-Methoxy-1H-pyrazole	Synthetic intermediate; potential bioactivity
4-Chloro-2-(diphenylamino)-1,3-thiazole-5-carbaldehyde	C₁₆H₁₂ClN₃OS	Diphenylamino	Fluorescent styryl chromophores (optical apps)
4-Chloro-2-(phenylsulfanyl)-1,3-thiazole-5-carbaldehyde	C₁₀H₆ClNOS₂	Phenylsulfanyl	Increased lipophilicity
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-...)thiazole (4)	C₂₉H₂₀ClF₃N₆S	Complex triazolyl-pyrazole	Antimicrobial activity; isostructural packing
4-Chloro-2-[(4-methoxyphenyl)amino]-1,3-thiazole-5-carbaldehyde	C₁₁H₉ClN₂O₂S	(4-Methoxyphenyl)amino	Versatile scaffold for drug design

Structural and Electronic Features

• Substituent Effects: Electron-Donating Groups: Methoxypyrazole (target) and diphenylamino () enhance electron density on the thiazole, influencing fluorescence and reactivity . Halogen Variants: Isostructural compounds () with Cl/Br substituents show similar conformations but divergent crystal packing due to halogen size and polarizability .
• Conformational Analysis: The target’s methoxypyrazole group introduces steric hindrance, affecting planarity. In contrast, diphenylamino () allows for extended conjugation, critical for fluorescence .

Physicochemical and Stability Profiles

• Lipophilicity : Measured via HPLC (). Sulfur-containing analogs (e.g., phenylsulfanyl) exhibit higher log P values than methoxypyrazole derivatives .
• pH Stability : Carbamate analogs () decompose under alkaline conditions (T₁/₂ ~43–64 h at pH 7.4), suggesting the target may require acidic formulations for stability .

Q & A

Q. Table 1. Optimization of Nucleophilic Substitution Conditions

Solvent	Base	Temperature (°C)	Reaction Time (h)	Yield (%)
Ethanol	K₂CO₃	80	24	65
DMF	Cs₂CO₃	100	12	82
THF	NaH	60	18	45

Q. Table 2. Key Spectral Data for Characterization

Technique	Key Peaks/Criteria	Reference
¹H NMR (CDCl₃)	δ 9.85 (s, 1H, CHO)
FT-IR	1702 cm⁻¹ (C=O stretch)
X-ray Diffraction	Bond length: C-Cl = 1.73 Å